Cas no 14492-18-3 (N-(2,5-dichlorophenyl)cyclopropanecarboxamide)

• Product Name: N-(2,5-dichlorophenyl)cyclopropanecarboxamide
• CAS No: 14492-18-3
• MF: C₁₀H₉Cl₂NO
• MW: 230.090560674667
• CID: 5718388
• PubChem ID: 4525332
• Update Time: 2025-04-23

N-(2,5-dichlorophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)cyclopropanecarboxamide

• Inchi： 1S/C10H9Cl2NO/c11-7-3-4-8(12)9(5-7)13-10(14)6-1-2-6/h3-6H,1-2H2,(H,13,14)
• InChI Key： ZJZRKSAGIZNFTO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2Cl)=O)CC1

Computed Properties

• Exact Mass: 229.0061193g/mol
• Monoisotopic Mass: 229.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,5-dichlorophenyl)cyclopropanecarboxamide

Comprehensive Guide to N-(2,5-dichlorophenyl)cyclopropanecarboxamide (CAS No. 14492-18-3)

N-(2,5-dichlorophenyl)cyclopropanecarboxamide (CAS No. 14492-18-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique cyclopropane carboxamide structure and dichlorophenyl moiety, offers a wide range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its potential, especially in the development of novel crop protection agents and bioactive molecules.

The molecular formula of N-(2,5-dichlorophenyl)cyclopropanecarboxamide is C₁₀H₉Cl₂NO, with a molecular weight of 230.09 g/mol. Its structure features a cyclopropane ring attached to a carboxamide group, which is further linked to a 2,5-dichlorophenyl ring. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of chlorine atoms enhances its lipophilicity, which is crucial for its performance in various applications.

One of the most prominent uses of N-(2,5-dichlorophenyl)cyclopropanecarboxamide is in the agrochemical sector. With the growing demand for sustainable farming solutions, this compound has been investigated for its potential as a plant growth regulator or pesticide intermediate. Its ability to interfere with specific metabolic pathways in pests makes it a candidate for developing next-generation eco-friendly agrochemicals. Recent studies have also explored its role in enhancing crop yield and disease resistance, aligning with the global push toward food security.

In the pharmaceutical industry, N-(2,5-dichlorophenyl)cyclopropanecarboxamide has shown promise as a building block for drug discovery. Its bioisosteric properties allow it to mimic natural substrates, making it useful in designing enzyme inhibitors or receptor modulators. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's versatility underscores its importance in medicinal chemistry.

The synthesis of N-(2,5-dichlorophenyl)cyclopropanecarboxamide typically involves the reaction of cyclopropanecarbonyl chloride with 2,5-dichloroaniline in the presence of a base. This process highlights the importance of amide bond formation in organic synthesis. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, reflecting the ongoing innovations in green chemistry.

From a market perspective, the demand for N-(2,5-dichlorophenyl)cyclopropanecarboxamide is expected to rise, driven by its applications in high-value chemicals and specialty materials. Companies specializing in fine chemicals and custom synthesis are actively investing in its production to meet the needs of diverse industries. Additionally, the compound's relevance in academic research and patent filings further underscores its commercial potential.

Safety and handling of N-(2,5-dichlorophenyl)cyclopropanecarboxamide require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most regulatory frameworks, its chemical stability and storage conditions should be carefully managed to ensure long-term usability. Regulatory compliance, particularly in regions with stringent chemical safety laws, is essential for its commercial distribution.

In conclusion, N-(2,5-dichlorophenyl)cyclopropanecarboxamide (CAS No. 14492-18-3) is a multifaceted compound with significant applications in agrochemicals, pharmaceuticals, and material science. Its unique chemical structure, combined with its functional versatility, positions it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover its full potential, this compound is poised to make a lasting impact across multiple industries.